Cas no 62322-73-0 (2-Propenal, 2-methyl-3-(2-nitrophenyl)-)

62322-73-0 structure
Product name:2-Propenal, 2-methyl-3-(2-nitrophenyl)-
2-Propenal, 2-methyl-3-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal, 2-methyl-3-(2-nitrophenyl)-
- 2-methyl-3-(2-nitrophenyl)prop-2-enal
- AKOS017884582
- DTXSID70809663
- SCHEMBL21878527
- 62322-73-0
-
- Inchi: InChI=1S/C10H9NO3/c1-8(7-12)6-9-4-2-3-5-10(9)11(13)14/h2-7H,1H3
- InChI Key: QPCUDLYPORHVRX-UHFFFAOYSA-N
- SMILES: CC(=CC1=CC=CC=C1[N+](=O)[O-])C=O
Computed Properties
- Exact Mass: 191.05827
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 62.9Ų
- XLogP3: 1.8
Experimental Properties
- PSA: 60.21
2-Propenal, 2-methyl-3-(2-nitrophenyl)- Related Literature
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1. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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4. Water
62322-73-0 (2-Propenal, 2-methyl-3-(2-nitrophenyl)-) Related Products
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